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Cat. No.: B1682240
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For researchers, scientists, and drug development professionals utilizing TGX-115, a potent
and selective PI13-K inhibitor, ensuring its proper disposal is a critical component of laboratory
safety and environmental responsibility. While a specific, publicly available Safety Data Sheet
(SDS) with detailed disposal procedures for TGX-115 is not readily found through standard
searches, general best practices for the disposal of research-grade chemical compounds
should be strictly followed. Users must obtain the specific SDS from the supplier for complete
and accurate guidance.

It is imperative for all laboratory personnel to consult the manufacturer-provided Safety Data
Sheet (SDS) for TGX-115 prior to handling and disposal. This document contains detailed
information regarding the compound's hazards, necessary personal protective equipment
(PPE), and specific disposal recommendations. In the absence of a readily available SDS, the
following general guidelines for the disposal of potent chemical compounds should be
implemented as a minimum standard.

General Disposal Procedures for Chemical
Inhibitors
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When a specific SDS is not immediately accessible, a conservative approach to waste

management is essential. The following steps provide a general framework for the safe

disposal of small-molecule inhibitors like TGX-115.

. Waste ldentification and Segregation:

Solid Waste: Unused or expired TGX-115 powder, as well as contaminated consumables
(e.g., weigh boats, pipette tips, gloves, and bench paper), should be collected in a dedicated,
clearly labeled hazardous waste container. The container must be compatible with the
chemical and sealed to prevent leakage or airborne exposure.

Liguid Waste: Solutions containing TGX-115, such as those prepared in solvents like DMSO,
should be collected in a separate, labeled hazardous liquid waste container. Do not mix with
other incompatible waste streams. The solvent and approximate concentration of the active
compound should be clearly indicated on the label.

. Waste Collection and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name, "TGX-115."

Store waste containers in a designated, secure, and well-ventilated satellite accumulation
area away from general laboratory traffic.

Ensure that the storage area is compliant with all institutional and local regulations for
hazardous waste.

. Disposal Protocol:

Disposal of TGX-115 waste must be handled by a licensed and certified hazardous waste
disposal vendor.

Do not dispose of TGX-115, in either solid or liquid form, down the drain or in the regular
trash.

Follow your institution's established procedures for scheduling a hazardous waste pickup.
Provide the disposal vendor with a complete and accurate description of the waste.
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Key Chemical and Physical Properties of TGX-115

A summary of the key identifiers for TGX-115 is provided in the table below. This information is
crucial for proper labeling and documentation of chemical waste.

Property Value

CAS Number 351071-62-0

Molecular Formula C21H25N502

Molecular Weight 395.46 g/mol

Storage (Powder) Recommended at -20°C for long-term storage.

Experimental Protocols Referenced in Safety and
Handling

While specific experimental protocols for the disposal of TGX-115 are not publicly detailed, the
general principles of handling potent chemical compounds in a research setting apply. These
include:

e Weighing and Aliquoting: Always handle the solid form of TGX-115 in a chemical fume hood
or a ventilated balance enclosure to prevent inhalation of the powder. Use appropriate
personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-
resistant gloves.

e Solution Preparation: When preparing solutions, add the solvent to the pre-weighed
compound slowly to avoid splashing. Ensure that the chosen solvent is compatible with the
compound and subsequent experimental procedures.

Visualizing the Disposal Workflow

The following diagram illustrates a generalized workflow for the proper disposal of a laboratory
chemical like TGX-115, emphasizing the critical decision points and safety measures.
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General workflow for laboratory chemical waste disposal.
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Disclaimer: This information is intended as a general guide and does not replace the specific
instructions provided in the manufacturer's Safety Data Sheet (SDS). All laboratory personnel
are responsible for complying with their institution's and local authorities' regulations regarding
hazardous waste management. Always prioritize safety and consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance.

o To cite this document: BenchChem. [Proper Disposal of TGX-115: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682240/docs#proper-disposal-of-tgx-115-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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